Cas no 1806765-82-1 (4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1806765-82-1
• MF: C₉H₉ClF₃NO₃
• MW: 271.62087225914
• CID: 4841332
• Update Time: 2025-05-20

4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C9H9ClF3NO3/c1-16-8-7(17-9(11,12)13)6(2-10)5(4-15)3-14-8/h3,15H,2,4H2,1H3
• InChI Key： RSCKIMIKUBEXGD-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=NC=C1CO)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 1.8
• Topological Polar Surface Area: 51.6

Additional information on 4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol

Introduction to 4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806765-82-1)

4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806765-82-1) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, offers a promising platform for the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and potential applications in drug discovery.

Chemical Structure and Properties

4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol is a pyridine derivative with a chloromethyl, methoxy, and trifluoromethoxy substituent. The presence of these functional groups imparts distinct chemical properties to the molecule. The chloromethyl group is highly reactive and can undergo various substitution reactions, making it an excellent precursor for the synthesis of more complex molecules. The methoxy group provides electron-donating properties, which can influence the reactivity and stability of the compound. The trifluoromethoxy group, on the other hand, introduces significant electron-withdrawing effects, which can modulate the biological activity of the molecule.

The molecular formula of 4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol is C₁₀H₁₀ClF₃N₂O₃, with a molecular weight of approximately 299.64 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 2-methoxy-3-trifluoromethoxypyridine with chloromethylating agents followed by methylation at the pyridine ring.

Synthesis Methods

The synthesis of 4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol has been extensively studied in recent years, with several methods reported in the literature. One common approach involves the reaction of 2-methoxy-3-trifluoromethoxypyridine with chloromethyl methyl ether (CMME) in the presence of a base such as potassium carbonate. This reaction yields an intermediate that can be further functionalized to introduce the methanol group at the pyridine ring.

An alternative method involves the use of electrophilic aromatic substitution reactions to introduce the chloromethyl group directly onto the pyridine ring. This approach often requires careful control of reaction conditions to ensure high yields and purity of the final product.

Biological Activity and Potential Applications

4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol has shown promising biological activity in various assays, making it a valuable lead compound for drug discovery efforts. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways associated with diseases such as cancer and neurodegenerative disorders.

In particular, this compound has been evaluated for its ability to modulate protein kinases, which are key targets in cancer therapy. Protein kinases play crucial roles in cell signaling pathways that regulate cell growth, proliferation, and survival. By inhibiting these enzymes, 4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol can potentially disrupt aberrant signaling cascades that contribute to tumor progression.

Beyond its anti-cancer properties, this compound has also shown potential in neurodegenerative disease models. Studies have indicated that it can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that 4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Development and Future Prospects

The clinical development of 4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol-based drugs is still in its early stages, but preliminary results are encouraging. Preclinical studies have demonstrated favorable pharmacokinetic profiles and low toxicity levels, suggesting that this compound may be suitable for further clinical evaluation.

Ongoing research is focused on optimizing the chemical structure of this molecule to enhance its potency and selectivity against target proteins. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve bioavailability and reduce side effects.

In conclusion, 4-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806765-82-1) represents a promising candidate for drug discovery due to its unique chemical properties and biological activity. Further research is warranted to fully explore its therapeutic potential and bring it closer to clinical application.